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Compound of Interest

Compound Name:
2-Methoxyphenyl 4-

methylbenzenesulfonate

Cat. No.: B186188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and

potential biological activities of 2-Methoxyphenyl 4-methylbenzenesulfonate, also known as

guaiacol tosylate. This document is intended to serve as a valuable resource for researchers

and professionals engaged in chemical synthesis and drug discovery.

Core Physical Properties
Quantitative data on the physical properties of 2-Methoxyphenyl 4-methylbenzenesulfonate
is not readily available in publicly accessible databases. However, based on its constituent

parts, guaiacol and p-toluenesulfonyl chloride, the following properties can be inferred.
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Property Value Source

Molecular Formula C₁₄H₁₄O₄S N/A

Molecular Weight 278.33 g/mol [1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, chloroform,

and ethyl acetate. Limited

solubility in water is

anticipated.

N/A

Experimental Protocols: Synthesis of 2-
Methoxyphenyl 4-methylbenzenesulfonate
The synthesis of 2-Methoxyphenyl 4-methylbenzenesulfonate can be achieved through the

tosylation of guaiacol (2-methoxyphenol). The following is a detailed experimental protocol

adapted from standard tosylation procedures.[2]

Materials:

Guaiacol (2-methoxyphenol)

p-Toluenesulfonyl chloride (TsCl)

Pyridine or Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Hydrochloric acid (HCl), 1 M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11460118
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5947816/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve guaiacol (1.0 equivalent) in anhydrous

dichloromethane. Cool the solution to 0 °C using an ice bath.

Addition of Base: To the cooled solution, add pyridine or triethylamine (1.2 equivalents)

dropwise.

Addition of Tosylating Agent: Slowly add p-toluenesulfonyl chloride (1.1 equivalents) portion-

wise to the reaction mixture, ensuring the temperature remains at 0 °C.

Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes and then let it warm to

room temperature. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding 1 M HCl solution.

Separate the organic layer.

Purification of Organic Layer: Wash the organic layer sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Final Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield pure 2-Methoxyphenyl 4-methylbenzenesulfonate.

Experimental Workflow:
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Reaction Work-up & Purification
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A flowchart illustrating the synthesis of 2-Methoxyphenyl 4-methylbenzenesulfonate.

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activity of 2-Methoxyphenyl 4-
methylbenzenesulfonate is limited. However, based on the known bioactivities of its parent

compound, guaiacol, and other related 2-methoxyphenol derivatives, a potential anti-

inflammatory and antioxidant role can be hypothesized.[3][4] Guaiacol and its derivatives have

been reported to exhibit antioxidant, antimicrobial, and anti-inflammatory properties.[3]

The anti-inflammatory effects of structurally similar compounds often involve the modulation of

key signaling pathways such as the NF-κB and MAPK pathways. Furthermore, some 2-

methoxyphenol derivatives have been identified as inhibitors of the STAT3 signaling pathway,

which is critically involved in inflammation and cell proliferation.

Hypothesized Signaling Pathway:

The following diagram illustrates a potential mechanism by which 2-Methoxyphenyl 4-
methylbenzenesulfonate may exert anti-inflammatory effects, based on the known actions of

related compounds. It is proposed that the compound could inhibit the activation of pro-

inflammatory transcription factors like NF-κB and STAT3.
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A hypothesized anti-inflammatory signaling pathway for 2-Methoxyphenyl 4-
methylbenzenesulfonate.

Disclaimer: The biological activities and signaling pathways described are hypothetical and

based on the activities of structurally related compounds. Further experimental validation is

required to confirm these properties for 2-Methoxyphenyl 4-methylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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